molecular formula C34H26P2 B1270871 1,8-Bis(diphenylphosphino)naphthalene CAS No. 153725-04-3

1,8-Bis(diphenylphosphino)naphthalene

Cat. No. B1270871
CAS RN: 153725-04-3
M. Wt: 496.5 g/mol
InChI Key: QOXZKPURCFVBRR-UHFFFAOYSA-N
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Description

1,8-Bis(diphenylphosphino)naphthalene is a type of organophosphine ligand . It is also known as a “frustrated Lewis pair” and can reversibly activate dihydrogen . It serves as an active catalyst for the hydrogenation of silyl enol ethers under mild reaction conditions .


Synthesis Analysis

The synthesis of 1,8-Bis(diphenylphosphino)naphthalene and its related compounds has been explored in various studies . For instance, one study discussed the synthesis of transition metal Schiff base complexes derived from 4,6-diacetylresorcinol and 1,8-naphthalenediamine .


Molecular Structure Analysis

The molecular formula of 1,8-Bis(diphenylphosphino)naphthalene is C34H26P2 . Its average mass is 496.518 Da and its monoisotopic mass is 496.150970 Da .


Chemical Reactions Analysis

1,8-Bis(diphenylphosphino)naphthalene has been used in various chemical reactions. For example, it has been employed in a palladium-catalyzed arylamine coupling in the preparation of demethylthiocholchines . It has also been used with Cu (II) to catalyze the addition of arylsulfonamides to styrenes and olefins .


Physical And Chemical Properties Analysis

1,8-Bis(diphenylphosphino)naphthalene is a solid at room temperature .

Scientific Research Applications

Hydrogenase Biomimetics

This compound is used in creating biomimetic models of hydrogenase enzymes, which are crucial for hydrogen production and uptake in biological systems. It has been shown to facilitate the addition of bulky redox-active diphosphine to iron carbonyl complexes, mimicking the active sites of hydrogenase enzymes .

Chelating Diphosphine Synthesis

1,8-Bis(diphenylphosphino)naphthalene is synthesized as a rigid chelating diphosphine. Its protonation leads to a fluxional species, which is significant in understanding the behavior of such ligands in coordination chemistry .

Frustrated Lewis Pair Chemistry

This compound forms a “frustrated Lewis pair” with B(C6F5)3, which can reversibly activate dihydrogen. This property is utilized in catalysis, specifically for the hydrogenation of silyl enol ethers under mild conditions .

Safety And Hazards

The safety data sheet for 1,8-Bis(diphenylphosphino)naphthalene indicates that it may cause skin irritation, serious eye irritation, and specific target organ toxicity (single exposure) . It is recommended to wear protective gloves, eye protection, and face protection when handling this chemical .

properties

IUPAC Name

(8-diphenylphosphanylnaphthalen-1-yl)-diphenylphosphane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C34H26P2/c1-5-17-28(18-6-1)35(29-19-7-2-8-20-29)32-25-13-15-27-16-14-26-33(34(27)32)36(30-21-9-3-10-22-30)31-23-11-4-12-24-31/h1-26H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QOXZKPURCFVBRR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC4=C3C(=CC=C4)P(C5=CC=CC=C5)C6=CC=CC=C6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C34H26P2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701239437
Record name 1,1′-(1,8-Naphthalenediyl)bis[diphenylphosphine]
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701239437
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

496.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,8-Bis(diphenylphosphino)naphthalene

CAS RN

153725-04-3
Record name 1,1′-(1,8-Naphthalenediyl)bis[diphenylphosphine]
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=153725-04-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,1′-(1,8-Naphthalenediyl)bis[diphenylphosphine]
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701239437
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,8-(Diphenylphosphino)naphthalene
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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